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Compound of Interest

Compound Name: IGF-1R inhibitor-4

Cat. No.: B10804278 Get Quote

This technical support guide provides essential information for researchers, scientists, and drug

development professionals working with the IGF-1R inhibitor Linsitinib (OSI-906), focusing on

its solubility and stability in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of Linsitinib (OSI-906) in DMSO?

A1: The solubility of Linsitinib in DMSO is consistently reported to be high, though the exact

value can vary between suppliers. Generally, you can expect to prepare stock solutions in the

range of 20 mg/mL to over 96 mg/mL.[1][2][3] It is always recommended to consult the

certificate of analysis provided with your specific batch of the compound.

Q2: My Linsitinib (OSI-906) is not dissolving completely in DMSO at the expected

concentration. What should I do?

A2: If you encounter solubility issues, consider the following troubleshooting steps:

Warm the solution: Gently warm the vial at 37°C for about 10 minutes.[4]

Use sonication: Place the vial in an ultrasonic bath for a short period to aid dissolution.[2][4]

Ensure DMSO quality: Use fresh, high-purity, anhydrous DMSO. DMSO is hygroscopic

(absorbs moisture from the air), and the presence of water can significantly decrease the

solubility of many compounds.[1][5]
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Q3: How should I store the solid Linsitinib (OSI-906) compound?

A3: Solid Linsitinib should be stored at -20°C under desiccating conditions.[3] When stored

properly, the solid powder is stable for several years.[2][3]

Q4: What are the recommended storage conditions for a Linsitinib (OSI-906) stock solution in

DMSO?

A4: DMSO stock solutions of Linsitinib should be stored at -20°C or -80°C.[2][4] For long-term

storage, -80°C is preferable.[2] It is advisable to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles. Under proper storage conditions, the

DMSO solution can be stable for several months to a year.[2][4]

Q5: Can I store diluted aqueous solutions of Linsitinib (OSI-906)?

A5: It is generally not recommended to store aqueous solutions of Linsitinib for more than one

day.[3] For experiments requiring aqueous dilutions, it is best to prepare them fresh from the

DMSO stock solution on the day of use.
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Issue Possible Cause Recommended Solution

Precipitate forms after

dissolving

The solubility limit has been

exceeded, or the DMSO has

absorbed water.

Try warming the solution or

using sonication. If the

precipitate persists, you may

need to prepare a new, less

concentrated stock solution

using fresh, anhydrous DMSO.

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

multiple freeze-thaw cycles.

Prepare fresh stock solutions

from solid compound. Aliquot

stock solutions to minimize

freeze-thaw cycles. Always use

a consistent lot of the inhibitor

for a series of related

experiments.

Difficulty achieving high

concentration

Variation in the purity or

crystalline form of the

compound between batches or

suppliers.

Refer to the supplier-specific

solubility data. If a higher

concentration is necessary,

gentle warming and sonication

can be attempted.[4] If

unsuccessful, a lower

concentration stock may need

to be used.

Quantitative Data Summary
The following tables summarize the solubility and stability data for Linsitinib (OSI-906) in DMSO

as reported by various suppliers.

Table 1: Solubility of Linsitinib (OSI-906) in DMSO
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Supplier
Reported Solubility

(mg/mL)

Reported Solubility

(mM)
Notes

Selleck Chemicals 84 mg/mL[1] 199.29 mM[1]

Recommends using

fresh DMSO as

moisture can reduce

solubility.[1]

TargetMol 96 mg/mL[2] 227.76 mM[2]

Recommends

sonication to aid

dissolution.[2]

APExBIO ≥21.08 mg/mL >10 mM[4]

Suggests warming at

37°C and/or

sonication for higher

concentrations.[4]

Abcam Soluble to 50 mM 50 mM

Cayman Chemical 20 mg/mL[3] ~47.4 mM

MedChemExpress 50 mg/mL[5] 118.63 mM[5]

Recommends

ultrasonic treatment

and using newly

opened DMSO.[5]

Table 2: Storage and Stability of Linsitinib (OSI-906)

Form Storage Temperature Reported Stability

Solid Powder -20°C[2][3][4] ≥4 years[3]

In DMSO -20°C[4] Several months[4]

In DMSO -80°C[2] Up to 1 year[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Linsitinib (OSI-906) Stock Solution in DMSO
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Materials:

Linsitinib (OSI-906) solid powder (Molecular Weight: 421.49 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator bath (optional)

Water bath at 37°C (optional)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 4.215

mg of Linsitinib. The calculation is as follows:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000

Mass (mg) = 0.010 mol/L * 0.001 L * 421.49 g/mol * 1000 = 4.215 mg

Weigh the compound: Accurately weigh 4.215 mg of Linsitinib powder and place it in a sterile

vial.

Add DMSO: Add 1 mL of anhydrous DMSO to the vial.

Dissolve the compound: Tightly cap the vial and vortex thoroughly. If the compound does not

fully dissolve, you can warm the vial in a 37°C water bath for 10 minutes and/or place it in a

sonicator bath until the solution is clear.[4]

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C.
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Caption: Simplified IGF-1R signaling pathway leading to cell proliferation and survival.
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Caption: Workflow for preparing and storing a Linsitinib (OSI-906) DMSO stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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